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Introduction

For over six decades, Amphotericin B has been a cornerstone in the treatment of life-
threatening systemic fungal infections. Its discovery marked a pivotal moment in the fight
against invasive mycoses, offering the first effective therapeutic option for a range of
devastating diseases. This in-depth technical guide provides a comprehensive overview of the
discovery, history, and core scientific principles underlying Amphotericin B, tailored for
researchers, scientists, and drug development professionals. We will delve into the key
experiments that led to its isolation and characterization, its unique mechanism of action, and
its ongoing relevance in clinical practice.

Discovery and Historical Perspective

Amphotericin B was first isolated in 1955 by a team of scientists at the Squibb Institute for
Medical Research.[1] The discovery stemmed from the screening of soil microorganisms for
antifungal activity. A culture of an actinomycete, later identified as Streptomyces nodosus, was
isolated from a soil sample collected in the Orinoco River region of Venezuela.[1][2] This
particular strain was found to produce two antifungal compounds, designated Amphotericin A
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and Amphotericin B. Further investigation revealed that Amphotericin B possessed superior
antifungal activity and it was subsequently selected for further development.[1]

Introduced into medical use in 1958, Amphotericin B quickly became the "gold standard" for
treating invasive fungal infections, a status it held for several decades until the advent of azole
antifungals in the early 1980s.[1][2] Its broad spectrum of activity and low rate of induced
resistance have ensured its continued use in the clinical setting for severe mycoses.[2]

Mechanism of Action

The primary mechanism of action of Amphotericin B is its ability to selectively bind to
ergosterol, a principal sterol component of fungal cell membranes. This interaction is the
foundation of its antifungal activity. Upon binding, Amphotericin B molecules assemble to form
transmembrane channels or pores.[1][3][4][5] This pore formation disrupts the integrity of the
fungal cell membrane, leading to a rapid leakage of essential intracellular monovalent ions,
such as potassium (K+), sodium (Na+), hydrogen (H+), and chloride (CI-).[1][4] The resulting
ionic imbalance ultimately leads to fungal cell death.[1][4]

While Amphotericin B has a higher affinity for ergosterol, it can also bind to cholesterol, the
predominant sterol in mammalian cell membranes. This interaction is the basis for its dose-
limiting toxicity in humans, particularly nephrotoxicity.[3]

A secondary mechanism of action that contributes to the antifungal efficacy of Amphotericin B
is the induction of oxidative stress within the fungal cell.[1][3] The drug is believed to generate
reactive oxygen species, leading to oxidative damage to cellular components and further
contributing to cell death.[3]

Fungal Cell
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Mechanism of action of Amphotericin B.

Quantitative Data: In Vitro Antifungal Activity

The in vitro efficacy of Amphotericin B is typically quantified by its Minimum Inhibitory

Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth

of a microorganism. The following tables summarize the MIC ranges, MICso (the concentration
that inhibits 50% of isolates), and MICoeo (the concentration that inhibits 90% of isolates) of

Amphotericin B against various clinically important fungal pathogens.

Table 1: Amphotericin B MICs for Candida Species

Candida Species MIC Range (pg/mL)

MICso (pg/mL)

MICso (pg/mL)

C. albicans 0.125-1 0.25 0.5

C. glabrata 0.25-2 05-1 1-2
C. parapsilosis 0.125-1 0.25-0.5 05-1
C. tropicalis 0.125-1 0.25 0.5

C. krusei 0.25-2 0.5 1

Data compiled from multiple sources.[6][7][8][9][10]

Table 2: Amphotericin B MICs for Aspergillus Species

Aspergillus
. MIC Range (ug/mL)  MICso (pg/mL) MICso (pg/mL)
Species
A. fumigatus 0.12-2 05-1 1-2
A. flavus 0.25-2 1 2
A. niger 0.25-2 1 2
A. terreus 0.5-=8 1-2 2-28
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Data compiled from multiple sources.[1][2][3][4][11]

Table 3: Amphotericin B MICs for Other Clinically Relevant Fungi

Fungus MIC Range (pg/mL)  MICso (pg/mL) MICo0 (pg/mL)
Cryptococcus

0.05-1 0.25-0.5 05-1
neoformans

Zygomycetes (e.g.,
y9 Y (&g 0.06 - >16 0.25-1 1-4
Rhizopus, Mucor)

Data compiled from multiple sources.[5][12][13][14][15][16][17][18][19][20]

Key Experimental Protocols

The discovery and development of Amphotericin B involved a series of meticulous experimental
procedures, from the initial isolation of the producing organism to the elucidation of its complex
chemical structure.

Isolation of Amphotericin B from Streptomyces nodosus
Fermentation

The production of Amphotericin B is achieved through the fermentation of Streptomyces
nodosus. While specific industrial protocols are proprietary, the general methodology involves
the following steps:

e Inoculum Preparation: A pure culture of Streptomyces nodosus is grown in a suitable seed
medium to generate a sufficient biomass for inoculation of the production fermenter.

e Fermentation: The seed culture is transferred to a large-scale fermenter containing a
production medium rich in carbon and nitrogen sources. The fermentation is carried out
under controlled conditions of temperature, pH, and aeration to maximize the yield of
Amphotericin B.

o Extraction of the Fermentation Broth: After an optimal fermentation period, the broth
containing the produced Amphotericin B is harvested. The first step in extraction often
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involves adjusting the pH of the broth and using a suitable solvent, such as n-butanol or
methyl isobutyl ketone, to extract the polyene complex.

 Purification: The crude extract is then subjected to a series of purification steps. These may
include:

o Solvent partitioning: To separate Amphotericin A and B based on their differential
solubilities.

o Crystallization: The crude Amphotericin B is dissolved in a suitable solvent (e.g.,
dimethylformamide) and then precipitated by the addition of a non-solvent to obtain
crystalline material.

o Chromatography: Techniques such as column chromatography or high-performance liquid
chromatography (HPLC) can be employed for final purification to yield highly pure
Amphotericin B.

Structure Elucidation by X-ray Crystallography

The absolute stereostructure of Amphotericin B was definitively determined in 1970 through X-
ray crystallographic analysis of its N-iodoacetyl derivative. The general protocol for such a
determination includes:

» Derivatization: Amphotericin B is chemically modified to introduce a heavy atom, in this case,
iodine, by reacting it with iodoacetic anhydride. The heavy atom facilitates the solution of the
phase problem in X-ray crystallography.

o Crystallization: Single crystals of the N-iodoacetylamphotericin B derivative suitable for X-ray
diffraction are grown. This is a critical and often challenging step, requiring the slow
evaporation of a solvent from a saturated solution of the compound.

» X-ray Diffraction Data Collection: A single crystal is mounted on a goniometer and irradiated
with a monochromatic X-ray beam. The diffraction pattern, consisting of a series of spots of
varying intensities, is recorded on a detector as the crystal is rotated.

o Data Processing and Structure Solution: The positions and intensities of the diffraction spots
are indexed and integrated. The phase information is determined using methods such as
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Patterson or direct methods, aided by the presence of the heavy iodine atom.

o Structure Refinement: An initial model of the molecule is built into the electron density map
and refined using least-squares methods to obtain the final, high-resolution three-
dimensional structure.

Total Synthesis of (+-)-Amphotericin B

The first total synthesis of the naturally occurring enantiomer of Amphotericin B was a landmark
achievement in organic chemistry, accomplished by K. C. Nicolaou and his group in 1987. The
synthesis was a convergent one, involving the preparation of key fragments that were then
coupled and elaborated to the final molecule. A simplified overview of the retrosynthetic
analysis is presented below.

Wittig Reaction >4 C1-C13 Fragment

3 C14-C26 Fragment
Amphotericin B . . .

Julia Olgfination
- > Mycosamine Glycoside > g C27-C37 Fragment

Amphoteronolide B
(Aglycone)

Glycosylation

Click to download full resolution via product page

Simplified retrosynthetic analysis of Amphotericin B.

Antifungal Susceptibility Testing: Broth Microdilution
Method (CLSI M27-A3)

The Clinical and Laboratory Standards Institute (CLSI) M27-A3 document provides a
standardized reference method for broth microdilution antifungal susceptibility testing of yeasts.

o Preparation of Antifungal Agent: A stock solution of Amphotericin B is prepared in a suitable
solvent (e.g., dimethyl sulfoxide) and then serially diluted in RPMI 1640 medium to achieve a
range of final concentrations in microtiter plates.
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e Inoculum Preparation: The fungal isolate to be tested is grown on an appropriate agar
medium. A suspension of the fungal cells is prepared in sterile saline and adjusted to a
turbidity equivalent to a 0.5 McFarland standard. This suspension is then further diluted in
RPMI 1640 medium to achieve a standardized final inoculum concentration.

 Inoculation and Incubation: The wells of the microtiter plate containing the serially diluted
Amphotericin B are inoculated with the standardized fungal suspension. The plate is then
incubated at 35°C for 24 to 48 hours.

e Reading of Results: The MIC is determined as the lowest concentration of Amphotericin B
that causes a prominent decrease in turbidity (i.e., inhibits visible growth) compared to the
drug-free growth control well.

Experimental and Discovery Workflow

The discovery of a natural product antibiotic like Amphotericin B follows a general workflow
from initial screening to clinical application.
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General workflow for the discovery of Amphotericin B.
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Conclusion

The discovery of Amphotericin B from a soil-dwelling bacterium revolutionized the treatment of
invasive fungal infections. Its unique mechanism of action, targeting the fungal cell membrane,
has made it an indispensable tool in the infectious disease armamentarium for over half a
century. While the development of newer, less toxic antifungal agents has provided alternative
treatment options, Amphotericin B remains a critical therapy for many severe and life-
threatening mycoses. The ongoing study of its complex structure and mechanism of action
continues to provide valuable insights for the development of new and improved antifungal
drugs. The history of Amphotericin B serves as a powerful testament to the importance of
natural product discovery in addressing unmet medical needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/22712455/
https://pubmed.ncbi.nlm.nih.gov/22712455/
https://www.researchgate.net/figure/MIC-90-values-and-MIC-ranges-mg-ml-1-of-amphotericin-B-fluconazole-itraconazole_tbl1_50988858
https://www.mdpi.com/2309-608X/11/7/518
https://www.elsevier.es/es-revista-revista-iberoamericana-micologia-290-articulo-fluconazole-amphotericin-b-susceptibility-testing-S1130140609000023
https://www.elsevier.es/es-revista-revista-iberoamericana-micologia-290-articulo-fluconazole-amphotericin-b-susceptibility-testing-S1130140609000023
https://www.elsevier.es/es-revista-revista-iberoamericana-micologia-290-articulo-fluconazole-amphotericin-b-susceptibility-testing-S1130140609000023
https://www.elsevier.es/es-revista-revista-iberoamericana-micologia-290-articulo-fluconazole-amphotericin-b-susceptibility-testing-S1130140609000023
https://pubmed.ncbi.nlm.nih.gov/12775672/
https://pubmed.ncbi.nlm.nih.gov/12775672/
https://pmc.ncbi.nlm.nih.gov/articles/PMC127328/
https://pmc.ncbi.nlm.nih.gov/articles/PMC127328/
https://www.mdpi.com/2309-608X/9/5/542
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2021.708280/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2021.708280/full
https://academic.oup.com/jac/article/48/6/919/743821
https://pubmed.ncbi.nlm.nih.gov/19302924/
https://pubmed.ncbi.nlm.nih.gov/19302924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12549612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12549612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12549612/
https://academic.oup.com/jac/article-abstract/51/1/45/771064
https://www.benchchem.com/product/b15723088/docs#the-discovery-and-enduring-legacy-of-amphotericin-b-a-technical-guide
https://www.benchchem.com/product/b15723088/docs#the-discovery-and-enduring-legacy-of-amphotericin-b-a-technical-guide
https://www.benchchem.com/product/b15723088/docs#the-discovery-and-enduring-legacy-of-amphotericin-b-a-technical-guide
https://www.benchchem.com/product/b15723088/docs#the-discovery-and-enduring-legacy-of-amphotericin-b-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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